Cas no 145438-93-3 ((1S)-1-(4-fluorophenyl)propan-1-ol)

(1S)-1-(4-fluorophenyl)propan-1-ol structure
145438-93-3 structure
Product Name:(1S)-1-(4-fluorophenyl)propan-1-ol
CAS No:145438-93-3
MF:C9H11FO
MW:154.181446313858
MDL:MFCD01318540
CID:101639
PubChem ID:10125079
Update Time:2025-04-18

(1S)-1-(4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethyl-4-fluoro-, (aS)-
    • (S)-1-(4-fluorophenyl)propan-1-ol
    • EN300-128221
    • 145438-93-3
    • SCHEMBL2632364
    • AKOS017357213
    • (1S)-1-(4-fluorophenyl)propan-1-ol
    • Benzenemethanol, alpha-ethyl-4-fluoro-, (alphaS)- (9CI)
    • (S)-1-(4-Fluorophenyl)-1-propanol, ee 97%
    • MFCD01318540
    • CS-0232704
    • MDL: MFCD01318540
    • Inchi: 1S/C9H11FO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
    • InChI Key: CBNKDCZWGZSHNR-VIFPVBQESA-N
    • SMILES: FC1C=CC(=CC=1)[C@H](CC)O

Computed Properties

  • Exact Mass: 154.07943
  • Monoisotopic Mass: 154.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 20.23
  • LogP: 2.26910

(1S)-1-(4-fluorophenyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F489648-25mg
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abcr
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